Cas no 17238-52-7 (4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1))
17238-52-7 structure
Product Name:4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1)
CAS No:17238-52-7
MF:C24H38N8O4S
MW:534.674723148346
CID:1354168
PubChem ID:205048
Update Time:2025-04-20
4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties
Names and Identifiers
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- 4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1)
- 4-(4-methylphenyl)piperazine-1-carboximidamide,sulfuric acid
- 4-(p-Tolyl)-1-piperazinecarboxamidine hemisulfate
- 17238-52-7
- DTXSID40169266
- 1-(4-Methylphenyl)-4-guanylpiperazine hemisulfate
- 1-Piperazinecarboxamidine, 4-(p-tolyl)-, hemisulfate
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- Inchi: 1S/2C12H18N4.H2O4S/c2*1-10-2-4-11(5-3-10)15-6-8-16(9-7-15)12(13)14;1-5(2,3)4/h2*2-5H,6-9H2,1H3,(H3,13,14);(H2,1,2,3,4)
- InChI Key: AXKSUYRNPAMSBH-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.N1(C2C=CC(C)=CC=2)CCN(C(=N)N)CC1.N1(C2C=CC(C)=CC=2)CCN(C(=N)N)CC1
Computed Properties
- Exact Mass: 534.27404
- Monoisotopic Mass: 534.27367290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 196Ų
Experimental Properties
- PSA: 187.3
4-(4-methylphenyl)piperazine-1-carboximidamide sulfate (2:1) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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